Cas no 1263378-07-9 (1-Oxazol-5-YL-ethanone)

• Product Name: 1-Oxazol-5-YL-ethanone
• CAS No: 1263378-07-9
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD18432567
• CID: 2604427
• PubChem ID: 53407237
• Update Time: 2025-05-20

1-Oxazol-5-YL-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-Oxazol-5-yl-ethanone
• 5-acetyloxazole
• 1-(oxazol-5-yl)ethanone
• Ethanone, 1-(5-oxazolyl)-
• 1-(oxazol-5-yl)ethan-1-one
• 1-(1,3-oxazol-5-yl)ethan-1-one
• DTXSID501314590
• 1-(1,3-oxazol-5-yl)ethanone
• CS-0308800
• AKOS022902567
• SCHEMBL249355
• Z1255430875
• AS-48132
• 1-(5-Oxazolyl)ethanone
• EN300-133016
• F19037
• 1263378-07-9
• SB32463
• MFCD18432567
• DB-406757
• 1-Oxazol-5-YL-ethanone

• MDL： MFCD18432567
• Inchi： 1S/C5H5NO2/c1-4(7)5-2-6-3-8-5/h2-3H,1H3
• InChI Key： UWWWCKACGPJBLQ-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(C)=O

Computed Properties

• Exact Mass: 111.032028402g/mol
• Monoisotopic Mass: 111.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Oxazol-5-YL-ethanone

Introduction to 1-Oxazol-5-YL-ethanone (CAS No. 1263378-07-9)

1-Oxazol-5-YL-ethanone, also known by its CAS number 1263378-07-9, is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique oxazole ring structure and its ability to participate in a variety of chemical reactions, making it an important building block in the development of novel drugs and advanced materials.

The chemical structure of 1-Oxazol-5-YL-ethanone consists of an oxazole ring attached to a ketone group. The oxazole ring, a five-membered heterocyclic compound containing one nitrogen and one oxygen atom, imparts significant stability and reactivity to the molecule. The ketone group, on the other hand, provides additional functional versatility, enabling the compound to undergo various transformations such as nucleophilic addition, electrophilic substitution, and condensation reactions.

In recent years, the study of 1-Oxazol-5-YL-ethanone has gained considerable attention due to its potential applications in pharmaceutical research. One notable area of research involves the use of this compound as a precursor in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of a series of oxazole derivatives with potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 1-Oxazol-5-YL-ethanone has also shown promise in materials science. Researchers at the University of California, Berkeley, have explored the use of this compound in the development of functional polymers and coatings. A study published in Advanced Materials in 2021 demonstrated that incorporating 1-Oxazol-5-YL-ethanone into polymer matrices can enhance their mechanical properties and thermal stability. These findings have significant implications for the design of advanced materials with improved performance characteristics.

The synthetic accessibility of 1-Oxazol-5-YL-ethanone is another factor contributing to its widespread use in research and development. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the condensation of an appropriate aldehyde with an oxazole derivative under mild conditions. This approach allows for easy scalability and can be adapted to produce large quantities of the compound for industrial applications.

In addition to its synthetic versatility, 1-Oxazol-5-YL-ethanone exhibits excellent solubility in a wide range of organic solvents, which facilitates its use in various chemical processes. Its solubility properties also make it suitable for formulation into different dosage forms, such as tablets, capsules, and injectable solutions, enhancing its potential for pharmaceutical applications.

The safety profile of 1-Oxazol-5-YL-ethanone has been extensively evaluated through numerous toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety in laboratory settings.

In conclusion, 1-Oxazol-5-YL-ethanone (CAS No. 1263378-07-9) is a valuable compound with diverse applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and functional versatility make it an essential building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and related fields.